Cas no 3208-16-0 (2-ethylfuran)

• Product Name: 2-ethylfuran
• CAS No: 3208-16-0
• MF: C₆H₈O
• MW: 96.127121925354
• MDL: MFCD00003259
• CID: 43926
• PubChem ID: 24901529
• Update Time: 2025-11-02

2-ethylfuran Chemical and Physical Properties

Names and Identifiers

• 2-ethylfuran
• ETHYLFURAN, 2-(AS)
• 2-Aethyl-furan
• 2-ETHYL OXOLE
• 2-ethyl-fura
• a-ethylfuran
• ETHYLFURAN,2
• FEMA 3673
• Furan,2-ethyl
• alpha-ethylfuran
• 2-ethyloxole
• furan, 2-ethyl-
• 2-ethyl furane

• MDL： MFCD00003259
• Inchi： 1S/C6H8O/c1-2-6-4-3-5-7-6/h3-5H,2H2,1H3
• InChI Key： HLPIHRDZBHXTFJ-UHFFFAOYSA-N
• SMILES： CCC1OC=CC=1
• BRN： 105401

Computed Properties

• Exact Mass: 96.05750
• Monoisotopic Mass: 96.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 52.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13.1A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Density: 0.912 g/mL at 25 °C(lit.)
• Melting Point: -62.8°C (estimate)
• Boiling Point: 92-93 °C/768 mmHg(lit.)
• Flash Point: Fahrenheit: 28.4 ° f
  Celsius: -2 ° c
  
• Refractive Index: n20/D 1.437-1.441
  n20/D 1.439(lit.)
• PSA: 13.14000
• LogP: 1.84200
• Solubility: Soluble in ethanol, ether, acetone, benzene.
• Sensitiveness: Air Sensitive
• FEMA: 3673

2-ethylfuran Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225
• Warning Statement： P210
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11
• Safety Instruction： S16-S29-S33-S9
• Hazardous Material Identification：
• Risk Phrases：R11
• Packing Group：II
• Safety Term：3
• Storage Condition：0-6°C
• Packing Group：II
• Hazard Level：3
• HazardClass：3
• PackingGroup：II
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 2-ethylfuran

Exploring the Versatile Applications and Properties of 2-Ethylfuran (CAS No. 3208-16-0)

2-Ethylfuran (CAS No. 3208-16-0) is a fascinating organic compound that belongs to the furan family. With its unique chemical structure and aromatic properties, this compound has garnered significant attention in various industries, including flavor and fragrance, pharmaceuticals, and renewable energy. The molecular formula of 2-ethylfuran is C6H8O, and it is characterized by a five-membered ring containing an oxygen atom, with an ethyl group attached at the second position. This structural feature contributes to its distinct chemical reactivity and physical properties.

One of the most notable characteristics of 2-ethylfuran is its pleasant, sweet, and slightly woody aroma. This makes it a valuable ingredient in the flavor and fragrance industry, where it is used to enhance the sensory profiles of food products, beverages, and perfumes. The compound's ability to impart a caramel-like note has made it particularly popular in the formulation of artificial flavors for baked goods, confectioneries, and alcoholic beverages. Its compatibility with other flavoring agents allows for the creation of complex and appealing taste profiles.

In recent years, 2-ethylfuran has also emerged as a promising candidate in the field of renewable energy. Researchers have explored its potential as a biofuel additive due to its high energy density and favorable combustion properties. Unlike traditional fossil fuels, 2-ethylfuran can be derived from biomass, making it a sustainable alternative. Studies have shown that it can improve the efficiency of combustion engines while reducing harmful emissions, aligning with global efforts to combat climate change and promote green energy solutions.

The pharmaceutical industry has also taken an interest in 2-ethylfuran due to its potential therapeutic applications. Preliminary research suggests that derivatives of this compound may exhibit anti-inflammatory and antioxidant properties, opening doors for its use in drug development. While further studies are needed to fully understand its pharmacological effects, the initial findings are promising and highlight the versatility of this compound.

From a chemical perspective, 2-ethylfuran is a relatively stable compound under normal conditions. It is a colorless to pale yellow liquid with a boiling point of approximately 92-94°C and a density of around 0.912 g/cm³. Its solubility in water is limited, but it mixes well with most organic solvents, such as ethanol and ether. These properties make it easy to handle and incorporate into various industrial processes.

The synthesis of 2-ethylfuran typically involves the catalytic hydrogenation of furfural, a derivative of agricultural waste products like corn cobs and oat hulls. This process not only provides a sustainable route for its production but also contributes to the circular economy by utilizing renewable resources. Advances in catalytic technologies have further improved the yield and purity of 2-ethylfuran, making it more accessible for commercial applications.

In the context of market trends, the demand for 2-ethylfuran is expected to grow steadily in the coming years. The increasing consumer preference for natural and artificial flavors, coupled with the push for sustainable energy sources, is driving its adoption across multiple sectors. Manufacturers are investing in research and development to explore new applications and optimize production processes, ensuring a stable supply chain for this versatile compound.

Safety is a critical consideration when working with 2-ethylfuran. While it is not classified as a hazardous substance, proper handling procedures should be followed to minimize risks. This includes using personal protective equipment, ensuring adequate ventilation, and storing the compound in a cool, dry place away from direct sunlight. Regulatory bodies such as the FDA and EFSA have approved its use in specific applications, provided that recommended guidelines are adhered to.

In conclusion, 2-ethylfuran (CAS No. 3208-16-0) is a multifaceted compound with a wide range of applications. Its role in the flavor and fragrance industry, potential as a biofuel additive, and emerging therapeutic uses make it a subject of ongoing research and innovation. As industries continue to seek sustainable and efficient solutions, the importance of 2-ethylfuran is likely to grow, solidifying its position as a valuable chemical in the modern world.